Cas no 892748-10-6 (1-(2,4-difluorophenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)
1-(2,4-difluorophenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- CCG-166872
- 892748-10-6
- 1-(2,4-difluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine
- F3062-0117
- AKOS001915654
- 3-(2,4-difluorophenyl)-5-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
- 1-(2,4-difluorophenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
-
- Inchi: 1S/C17H12F2N6O2/c1-26-11-5-2-9(3-6-11)16-21-17(27-23-16)14-15(20)25(24-22-14)13-7-4-10(18)8-12(13)19/h2-8H,20H2,1H3
- InChI Key: DLXIJWTUIRBNMP-UHFFFAOYSA-N
- SMILES: FC1C=C(C=CC=1N1C(=C(C2=NC(C3C=CC(=CC=3)OC)=NO2)N=N1)N)F
Computed Properties
- Exact Mass: 370.09897997g/mol
- Monoisotopic Mass: 370.09897997g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 498
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 105Ų
1-(2,4-difluorophenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3062-0117-2μmol |
1-(2,4-difluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-10-6 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F3062-0117-5μmol |
1-(2,4-difluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-10-6 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F3062-0117-10μmol |
1-(2,4-difluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-10-6 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F3062-0117-20μmol |
1-(2,4-difluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-10-6 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F3062-0117-1mg |
1-(2,4-difluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-10-6 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F3062-0117-2mg |
1-(2,4-difluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-10-6 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F3062-0117-3mg |
1-(2,4-difluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-10-6 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F3062-0117-4mg |
1-(2,4-difluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-10-6 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F3062-0117-5mg |
1-(2,4-difluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-10-6 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F3062-0117-10mg |
1-(2,4-difluorophenyl)-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1H-1,2,3-triazol-5-amine |
892748-10-6 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
1-(2,4-difluorophenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 1-(2,4-difluorophenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
Introduction to 1-(2,4-difluorophenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine (CAS No. 892748-10-6)
1-(2,4-difluorophenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that are characterized by the presence of multiple nitrogen-containing rings, which often contribute to its interaction with biological targets. The molecular structure of this compound incorporates several key functional groups, including 2,4-difluorophenyl, 4-methoxyphenyl, 1,2,4-oxadiazole, and 1H-1,2,3-triazole, each of which plays a crucial role in determining its chemical properties and biological behavior.
The synthesis of 1-(2,4-difluorophenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of fluorine atoms at the 2 and 4 positions of the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the presence of the 4-methoxyphenyl group introduces a hydroxyl moiety that can participate in hydrogen bonding interactions with biological targets. The combination of these structural elements makes this compound a promising candidate for further investigation in medicinal chemistry.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of this compound towards various biological targets with greater accuracy. Molecular docking studies have suggested that 1-(2,4-difluorophenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine may interact with proteins involved in inflammatory pathways and cancer cell proliferation. These interactions are particularly intriguing given the increasing interest in developing small molecule inhibitors for these processes.
In vitro studies have begun to uncover the potential pharmacological properties of this compound. Initial experiments have demonstrated inhibitory activity against certain enzymes and receptors that are implicated in diseases such as cancer and inflammation. The 1H-1,2,3-triazole ring is known to be a versatile pharmacophore that can modulate biological activity through various mechanisms. The integration of this motif with the 1,2,4-oxadiazole core creates a scaffold that is both rigid and flexible enough to engage with multiple binding sites on biological targets.
The CAS No. 892748-10-6 assigned to this compound underscores its uniqueness and significance in chemical research. This identifier ensures that researchers can accurately reference and retrieve information about its properties and applications. As more data becomes available on the biological activity and pharmacokinetics of this molecule, it is expected that its role in drug discovery will continue to expand.
One of the most exciting aspects of working with compounds like 1-(2,4-difluorophenyl)-4-3-(4-methoxyphenyl)-1,2,4 oxadiazol -5 -y l - 1 H - 1 , 2 , 3 -triazol -5 -amine is the opportunity to explore structure-function relationships at a molecular level. By systematically modifying its structure and studying the resulting changes in biological activity, researchers can gain valuable insights into how different functional groups contribute to overall pharmacological effects. This iterative process is fundamental to the development of new therapeutic agents.
The growing body of literature on heterocyclic compounds highlights their importance as building blocks in drug design. The unique electronic properties and spatial arrangements of atoms within these molecules allow them to interact with biological systems in diverse ways. As our understanding of these interactions improves,so does our ability to design molecules with enhanced efficacy and reduced side effects.
Future research directions for CAS No. 892748 -10 -6 include exploring its potential as an intermediate in larger synthetic schemes and investigating its behavior in vivo。Animal models will provide critical data on its pharmacokinetic profile,while clinical trials will eventually determine its therapeutic potential。The journey from laboratory discovery to clinical application is long,but compounds like this one hold promise for addressing some of today's most pressing medical challenges.
892748-10-6 (1-(2,4-difluorophenyl)-4-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)